Cas no 89661-70-1 (Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester)

Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester structure
89661-70-1 structure
Product Name:Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester
CAS No:89661-70-1
MF:C12H20N2O3
MW:240.298803329468
CID:592998
PubChem ID:71325512
Update Time:2025-04-19

Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [5-(1,1-dimethylethyl)-3-isoxazolyl]-, butyl ester
    • butyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate
    • 89661-70-1
    • Butyl (5-tert-butyl-1,2-oxazol-3-yl)carbamate
    • Butyl (5-(tert-butyl)isoxazol-3-yl)carbamate
    • DTXSID10754840
    • SCHEMBL16245661
    • Inchi: 1S/C12H20N2O3/c1-5-6-7-16-11(15)13-10-8-9(17-14-10)12(2,3)4/h8H,5-7H2,1-4H3,(H,13,14,15)
    • InChI Key: LUMXORFVIKGSQE-UHFFFAOYSA-N
    • SMILES: O1C(=CC(NC(=O)OCCCC)=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 240.14739250g/mol
  • Monoisotopic Mass: 240.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 64.4Ų
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